N-Benzyloleamide

• Molecular Formula: C25H41NO
• Molecular Weight: 371.6 g/mol
• InChI: InChI=1S/C25H41NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-25(27)26-23-24-20-17-16-18-21-24/h9-10,16-18,20-21H,2-8,11-15,19,22-23H2,1H3,(H,26,27)/b10-9-
• InChIKey: QHXGFOCPQQADIF-KTKRTIGZSA-N

N-Benzyloleamide (CAS: 883715-21-7; C25H41NO; MW: 371.60 g/mol) is a natural macamide—an N-benzyl fatty acid amide—primarily isolated from *Lepidium meyenii* (Maca) and *Tropaeolum tuberosum* (Mashua). It is characterized by an oleic acid (18:1, Δ9-cis) moiety linked via an amide bond to a benzylamine group.

N-Benzyloleamide for Research Procurement: Macamide Class FAAH Inhibitor and Anti-Inflammatory Candidate

N-Benzyloleamide (CAS: 883715-21-7; C25H41NO; MW: 371.60 g/mol) is a natural macamide—an N-benzyl fatty acid amide—primarily isolated from *Lepidium meyenii* (Maca) and *Tropaeolum tuberosum* (Mashua) [1]. It is characterized by an oleic acid (18:1, Δ9-cis) moiety linked via an amide bond to a benzylamine group [2]. Functionally, N-Benzyloleamide acts as an irreversible inhibitor of fatty acid amide hydrolase (FAAH), the primary degradative enzyme of the endocannabinoid system, and demonstrates measurable anti-inflammatory activity via NF-κB and STAT3 pathway inhibition [3][4]. The compound is supplied as a purified powder (>98% purity), with reported physical properties including a melting point of 58–59 °C .

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Endocannabinoid System Tool

Macamide-class natural FAAH inhibitor for pathway modulation studies

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Irreversible Inhibition Kinetics

Reported time-dependent mechanism supports sustained target engagement research

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SAR Reference Standard

Monounsaturated oleoyl moiety serves as intermediate data point in unsaturation panels

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In Vitro Assay Ready

Purified powder format supports cell-based anti-inflammatory and enzyme assays

• [1] Ticona LA, Coballes MR, Potente G, Rumbero Sánchez Á. Anti-inflammatory Potential of Macamides Isolated from Yellow Tubers of Mashua (Tropaeolum tuberosum). Planta Medica International Open. 2020;07(03):e88-e99. View Source
• [2] LIPID MAPS Structure Database. N-Benzyloleamide (LMFA08020157). View Source
• [3] Alasmari M, Böhlke M, Kelley C, Maher T, Pino-Figueroa A. Inhibition of Fatty Acid Amide Hydrolase (FAAH) by Macamides. Molecular Neurobiology. 2019 Mar;56(3):1770-1781. View Source
• [4] Ticona LA, Coballes MR, Potente G, Rumbero Sánchez Á. Anti-inflammatory Potential of Macamides Isolated from Yellow Tubers of Mashua (Tropaeolum tuberosum). Planta Medica International Open. 2020;07(03):e88-e99. View Source

Why N-Benzyloleamide Cannot Be Substituted with Other Macamides or FAAH Inhibitors Without Validation

Within the macamide class, substitution of N-Benzyloleamide with structurally similar analogs (e.g., N-Benzyllinoleamide, N-Benzylstearamide) is not scientifically equivalent without re-validation. Despite sharing the N-benzyl pharmacophore, variations in fatty acid chain unsaturation produce divergent pharmacological profiles [1]. Head-to-head studies demonstrate that N-Benzyloleamide occupies a distinct position between the high-potency N-Benzyloctadeca-9Z,12Z-dienamide and the low-potency N-Benzylstearamide in FAAH inhibition assays, with unique time-dependent and irreversible inhibition kinetics that differ from both [2]. Furthermore, in anti-inflammatory models targeting NF-κB and STAT3 pathways, N-Benzyloleamide exhibits cell line-specific IC50 values that differ by 2- to 3-fold from N-Benzyllinoleamide [3]. For applications requiring precise modulation of endocannabinoid tone or pathway-specific anti-inflammatory effects, selection of the specific macamide—not a class-level substitution—determines experimental outcomes.

Macamide Analog

N-Benzyloleamide fatty acid unsaturation profile differs from N-Benzyllinoleamide and N-Benzylstearamide; reported FAAH inhibition rank order may shift with analog substitution.

FAAH Inhibitor Class

Irreversible inhibition kinetics of N-Benzyloleamide may not transfer from reversible FAAH inhibitors; target engagement duration requires compound-specific validation.

Pathway Response

NF-κB and STAT3 pathway inhibition context may differ across macamide analogs; cell-line specific response profiles are not interchangeable without re-validation.

• [1] Alasmari M, Böhlke M, Kelley C, Maher T, Pino-Figueroa A. Inhibition of Fatty Acid Amide Hydrolase (FAAH) by Macamides. Molecular Neurobiology. 2019 Mar;56(3):1770-1781. View Source
• [2] Alasmari M, Böhlke M, Kelley C, Maher T, Pino-Figueroa A. Inhibition of Fatty Acid Amide Hydrolase (FAAH) by Macamides. FASEB Journal. 2018;32:825.8-825.8. View Source
• [3] Ticona LA, Coballes MR, Potente G, Rumbero Sánchez Á. Anti-inflammatory Potential of Macamides Isolated from Yellow Tubers of Mashua (Tropaeolum tuberosum). Planta Medica International Open. 2020;07(03):e88-e99. View Source

Quantitative Differentiation Evidence for N-Benzyloleamide Versus Macamide Analogs and Standard Inhibitors

FAAH Inhibitory Potency of N-Benzyloleamide Ranks Intermediate Among Four Tested Macamides

In a head-to-head FAAH inhibitor screening assay, N-Benzyloleamide demonstrated concentration-dependent FAAH inhibitory activity at 1–100 μM that was intermediate among the four macamides tested [1]. N-Benzyloctadeca-9Z,12Z-dienamide (linoleamide derivative) exhibited the highest activity, while N-benzylstearamide (fully saturated) showed the lowest [1]. The study established a clear structure-activity relationship where increasing unsaturation in the fatty acid moiety correlated with greater FAAH inhibitory activity, placing N-Benzyloleamide (monounsaturated) between the diunsaturated and saturated analogs [1].

FAAH Inhibition Rank

Head-to-head

Intermediate rank among 4 macamides

Reported rank-order FAAH inhibition context

Rank: Dienamide > N-Benzyloleamide > Stearamide; exact IC50 not reported

Evidence Dimension	FAAH inhibitory activity rank order (1–100 μM concentration range)
Target Compound Data	Intermediate activity (between highest and lowest)
Comparator Or Baseline	N-Benzyloctadeca-9Z,12Z-dienamide (highest activity); N-benzylstearamide (lowest activity)
Quantified Difference	Rank order: Dienamide > N-Benzyloleamide > Stearamide; exact IC50 values not reported
Conditions	FAAH inhibitor screening assay using fluorescence-based detection (AMC-AA substrate, 37°C, 60 min incubation)

Why This Matters

For studies requiring moderate—not maximal—FAAH inhibition, N-Benzyloleamide provides a defined intermediate potency point unavailable with dienamide (too potent) or stearamide (too weak) analogs.

• [1] Alasmari M, Böhlke M, Kelley C, Maher T, Pino-Figueroa A. Inhibition of Fatty Acid Amide Hydrolase (FAAH) by Macamides. Molecular Neurobiology. 2019 Mar;56(3):1770-1781. View Source

Time-Dependent FAAH Inhibition Distinguishes N-Benzyloleamide from Class-Level Expectations

N-Benzyloleamide exhibited time-dependent FAAH inhibition when tested after pre-incubation periods of 0, 60, and 120 minutes, indicating an irreversible mechanism of inhibition [1]. This kinetic behavior was shared with N-benzylstearamide and N-benzyloctadeca-9Z,12Z-dienamide but differed in the degree of inhibition enhancement over time [2]. Pre-incubation studies revealed significant differences in FAAH inhibitory activity among these three macamides, demonstrating that the time-dependence magnitude is compound-specific and not a uniform class property [2].

Inhibition Kinetics

Head-to-head

Time-dependent; 0–120 min pre-incubation

Irreversible inhibition mechanism context

Magnitude compound-specific; inter-compound differences reported

Evidence Dimension	Time-dependent enhancement of FAAH inhibition (pre-incubation effect)
Target Compound Data	Demonstrated time-dependent inhibition (specific magnitude not quantified)
Comparator Or Baseline	N-benzylstearamide and N-benzyloctadeca-9Z,12Z-dienamide (both also time-dependent but with significant inter-compound differences)
Quantified Difference	Significant differences in FAAH inhibitory activity among compounds following pre-incubation (p-value threshold not reported)
Conditions	FAAH assay with pre-incubation times of 0, 60, and 120 min at 37°C prior to substrate addition

Why This Matters

Irreversible inhibition produces sustained target engagement distinct from reversible FAAH inhibitors; procurement of N-Benzyloleamide specifically—rather than an assumed class-equivalent—is required for studies on long-duration FAAH modulation.

• [1] Alasmari M, Böhlke M, Kelley C, Maher T, Pino-Figueroa A. Inhibition of Fatty Acid Amide Hydrolase (FAAH) by Macamides. Molecular Neurobiology. 2019 Mar;56(3):1770-1781. View Source
• [2] Alasmari M, Böhlke M, Kelley C, Maher T, Pino-Figueroa A. Inhibition of Fatty Acid Amide Hydrolase (FAAH) by Macamides. FASEB Journal. 2018;32:825.8-825.8. View Source

NF-κB Pathway Inhibition: N-Benzyloleamide Shows 2- to 3-Fold Lower Potency than N-Benzyllinoleamide

In a head-to-head study evaluating NF-κB activation inhibition across three human cell lines, N-Benzyloleamide (compound 2) exhibited IC50 values of 6.50±0.75 μM (CCD-1109Sk skin fibroblasts), 7.74±0.19 μM (MRC-5 lung fibroblasts), and 8.37±0.09 μM (RWPE-1 prostate epithelial cells) [1]. In the same assay, N-Benzyllinoleamide (compound 1) demonstrated consistently higher potency with IC50 values of 2.28±0.54 μM, 3.66±0.34 μM, and 4.48±0.29 μM, respectively [1]. The potency difference between the two macamides was approximately 2.8-fold in CCD-1109Sk cells, 2.1-fold in MRC-5 cells, and 1.9-fold in RWPE-1 cells [1].

NF-κB IC₅₀

Head-to-head

6.50–8.37 μM

Reported cell-model response context

vs N-Benzyllinoleamide 2.28–4.48 μM; 1.9–2.8× difference across 3 cell lines

Evidence Dimension	NF-κB activation inhibition IC50 (μM)
Target Compound Data	CCD-1109Sk: 6.50±0.75; MRC-5: 7.74±0.19; RWPE-1: 8.37±0.09
Comparator Or Baseline	N-Benzyllinoleamide: CCD-1109Sk: 2.28±0.54; MRC-5: 3.66±0.34; RWPE-1: 4.48±0.29
Quantified Difference	CCD-1109Sk: 2.8-fold difference; MRC-5: 2.1-fold difference; RWPE-1: 1.9-fold difference
Conditions	NF-κB activation inhibition assay in CCD-1109Sk, MRC-5, and RWPE-1 human cell lines

Why This Matters

For anti-inflammatory research requiring moderate pathway modulation rather than maximal NF-κB suppression, N-Benzyloleamide provides a distinct potency tier separate from the more potent N-Benzyllinoleamide.

• [1] Ticona LA, Coballes MR, Potente G, Rumbero Sánchez Á. Anti-inflammatory Potential of Macamides Isolated from Yellow Tubers of Mashua (Tropaeolum tuberosum). Planta Medica International Open. 2020;07(03):e88-e99. View Source

STAT3 Pathway Inhibition: N-Benzyloleamide Shows 9-Fold Lower Potency than N-Benzyllinoleamide in Skin Fibroblasts

In the same head-to-head study evaluating STAT3 activation inhibition, N-Benzyloleamide demonstrated IC50 values of 5.49±0.31 μM (CCD-1109Sk), 7.73±0.94 μM (MRC-5), and 7.79±0.30 μM (RWPE-1) [1]. N-Benzyllinoleamide was substantially more potent with IC50 values of 0.61±0.76 μM, 1.24±0.05 μM, and 2.10±0.12 μM across the same three cell lines, respectively [1]. The potency differential was most pronounced in CCD-1109Sk skin fibroblasts, where N-Benzyllinoleamide was approximately 9-fold more potent than N-Benzyloleamide [1].

STAT3 IC₅₀

Head-to-head

5.49–7.79 μM

Reported pathway-response context

vs N-Benzyllinoleamide 0.61–2.10 μM; 3.7–9.0× difference across 3 cell lines

Evidence Dimension	STAT3 activation inhibition IC50 (μM)
Target Compound Data	CCD-1109Sk: 5.49±0.31; MRC-5: 7.73±0.94; RWPE-1: 7.79±0.30
Comparator Or Baseline	N-Benzyllinoleamide: CCD-1109Sk: 0.61±0.76; MRC-5: 1.24±0.05; RWPE-1: 2.10±0.12
Quantified Difference	CCD-1109Sk: 9.0-fold difference; MRC-5: 6.2-fold difference; RWPE-1: 3.7-fold difference
Conditions	STAT3 activation inhibition assay in CCD-1109Sk, MRC-5, and RWPE-1 human cell lines

Why This Matters

The marked potency divergence on STAT3 inhibition establishes N-Benzyloleamide as a lower-potency tool compound relative to N-Benzyllinoleamide, enabling dose-response studies across a broader concentration range without saturation.

• [1] Ticona LA, Coballes MR, Potente G, Rumbero Sánchez Á. Anti-inflammatory Potential of Macamides Isolated from Yellow Tubers of Mashua (Tropaeolum tuberosum). Planta Medica International Open. 2020;07(03):e88-e99. View Source

Recommended Research and Industrial Application Scenarios for N-Benzyloleamide Based on Quantitative Evidence

Endocannabinoid System Research: Intermediate-Potency Irreversible FAAH Inhibition

Use N-Benzyloleamide as a tool compound for studies requiring moderate, sustained FAAH inhibition with irreversible kinetics. The compound's intermediate rank-order potency among macamides and its time-dependent inhibition profile make it suitable for experiments investigating partial endocannabinoid tone elevation or comparing irreversible versus reversible FAAH modulator effects [1][2].

Structure-Activity Relationship (SAR) Studies of N-Benzyl Fatty Acid Amides

Incorporate N-Benzyloleamide as the monounsaturated reference compound in SAR panels investigating how fatty acid unsaturation degree (0, 1, 2 double bonds) modulates FAAH inhibition, cellular anti-inflammatory activity, and target engagement kinetics. The compound provides the intermediate data point between fully saturated (N-benzylstearamide) and diunsaturated (N-Benzyloctadeca-9Z,12Z-dienamide) analogs [1][2].

Anti-Inflammatory Screening: Moderate NF-κB and STAT3 Pathway Modulation

Employ N-Benzyloleamide in cell-based anti-inflammatory assays (CCD-1109Sk, MRC-5, RWPE-1) where moderate—not maximal—pathway inhibition is desired. With IC50 values in the 5–9 μM range across both NF-κB and STAT3 readouts, the compound provides a defined intermediate potency window distinct from the more potent N-Benzyllinoleamide (IC50 0.6–4.5 μM) [3].

Taste Modulation Formulation Development (Per Patent Claims)

Per US20220202052A1, N-Benzyloleamide is claimed as an aromatic alkamide for use in consumable compositions to modulate astringent, bitter, or off-tastes. The patent specifically lists N-Benzyloleamide among a defined group of aromatic alkamides for this industrial application [4].

Application

Selection Property

Validation Focus

Endocannabinoid pathway studies

Irreversible FAAH inhibition kinetics

Target engagement duration review

Macamide SAR unsaturation panels

Monounsaturated oleoyl reference standard

Unsaturation-activity relationship context

NF-κB / STAT3 pathway research

Moderate pathway modulation tier

Cell-line endpoint validation review

Taste modulation formulation research

Aromatic alkamide property

Formulation-context review per patent claims

• [1] Alasmari M, Böhlke M, Kelley C, Maher T, Pino-Figueroa A. Inhibition of Fatty Acid Amide Hydrolase (FAAH) by Macamides. Molecular Neurobiology. 2019 Mar;56(3):1770-1781. View Source
• [2] Alasmari M, Böhlke M, Kelley C, Maher T, Pino-Figueroa A. Inhibition of Fatty Acid Amide Hydrolase (FAAH) by Macamides. FASEB Journal. 2018;32:825.8-825.8. View Source
• [3] Ticona LA, Coballes MR, Potente G, Rumbero Sánchez Á. Anti-inflammatory Potential of Macamides Isolated from Yellow Tubers of Mashua (Tropaeolum tuberosum). Planta Medica International Open. 2020;07(03):e88-e99. View Source
• [4] US Patent Application US20220202052A1. Aromatic Alkamides and Methods of Use Thereof in Taste Modulation. Published June 30, 2022. View Source